Methyl 2',3',4',5',6'-pentafluoro[1,1'-biphenyl]-3-carboxylate

• Molecular Formula: C14H7F5O2
• Molecular Weight: 302.20 g/mol
• IUPAC Name: methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate
• InChI: InChI=1S/C14H7F5O2/c1-21-14(20)7-4-2-3-6(5-7)8-9(15)11(17)13(19)12(18)10(8)16/h2-5H,1H3
• InChI Key: KERAQDGNPUOGFF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=C(C(=C(C(=C2F)F)F)F)F

Description

Methyl 2',3',4',5',6'-pentafluoro[1,1'-biphenyl]-3-carboxylate is a useful research compound. Its molecular formula is C14H7F5O2 and its molecular weight is 302.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(2,3,4,5,6-Pentafluorophenyl)benzyl alcohol was prepared as follows: Under an argon atmosphere, methyl 3-iodobenzoate (2.3 g. 0.009 mole) and 2,3,4,5,6-pentafluorophenyl copper (2.0 g, 0.009 mole) were added to 50 ml of toluene. The stirred reaction mixture was heated under reflux for 2 hours, then cooled to room temperature. The mixture was filtered and the filtrate evaporated under reduced pressure to a residual solid. The solid was recrystallized from methanol to give methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate (2.6 g); mp, 104°-106°.